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Compound of Interest

Compound Name:
N,N-bis(trideuteriomethyl)nitrous

amide

Cat. No.: B018138 Get Quote

In-Depth Technical Guide: N,N-
bis(trideuteriomethyl)nitrous amide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number, molecular

structure, synthesis, and applications of N,N-bis(trideuteriomethyl)nitrous amide, a critical

analytical standard in pharmaceutical and environmental analysis.

Chemical Identity and Molecular Structure
N,N-bis(trideuteriomethyl)nitrous amide, also known as N-Nitrosodimethylamine-d6 (NDMA-

d6), is the deuterated analog of the well-known probable human carcinogen, N-

Nitrosodimethylamine (NDMA). The six hydrogen atoms in the two methyl groups of NDMA are

replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling makes it an ideal

internal standard for the quantification of NDMA in various matrices using mass spectrometry-

based methods.

Molecular Structure:

The molecular structure of N,N-bis(trideuteriomethyl)nitrous amide is as follows:

Analytical workflow for the quantification of NDMA using NDMA-d6 as an internal standard.
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Signaling Pathways
Information regarding the direct interaction of N,N-bis(trideuteriomethyl)nitrous amide with

specific signaling pathways is not applicable. As an isotopically labeled internal standard, its

purpose is for analytical quantification rather than eliciting a biological or pharmacological

response. The toxicological effects of its non-deuterated analog, NDMA, are well-documented

and involve metabolic activation to a reactive electrophile that can alkylate DNA, leading to

mutagenicity and carcinogenicity. However, studies on the specific signaling pathways are

focused on the non-deuterated compound.

Conclusion
N,N-bis(trideuteriomethyl)nitrous amide is an indispensable tool for researchers, scientists,

and drug development professionals involved in the safety assessment of pharmaceuticals and

other consumer products. Its well-defined chemical and physical properties, coupled with

established analytical applications, ensure accurate and reliable quantification of the potentially

carcinogenic impurity, NDMA. The synthesis, while requiring careful handling, is achievable

through established chemical procedures. This technical guide provides a foundational

understanding of this critical analytical standard.

To cite this document: BenchChem. [CAS number and molecular structure of N,N-
bis(trideuteriomethyl)nitrous amide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018138#cas-number-and-molecular-structure-of-n-n-
bis-trideuteriomethyl-nitrous-amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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